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Compound of Interest

(1S,2S)-cyclohexane-1,2-
Compound Name:
dicarboxylic acid

Cat. No.: B150888

(1S,2S)-Cyclohexane-1,2-dicarboxylic acid, a chiral building block with significant
applications in asymmetric synthesis, pharmaceutical development, and materials science, is
commercially available from a range of chemical suppliers. This technical guide provides an in-
depth overview of its commercial availability, key chemical properties, and relevant
experimental protocols for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

(1S,2S)-Cyclohexane-1,2-dicarboxylic acid is a white crystalline solid at room temperature.
[1] It is a cyclohexane derivative featuring two carboxylic acid groups attached to adjacent
carbon atoms.[1] Its specific stereochemistry is a crucial feature for its application in
stereoselective reactions.[1]
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Property Value
CAS Number 21963-41-7
Molecular Formula CsH120a4

Molecular Weight 172.18 g/mol [1][2][3][4]

Appearance White or off-white crystalline powder[2]
Melting Point 180 - 185 °C[2]

Purity > 98% (Assay by titration, GC)[2][3][4]
Solubility Soluble in acetone[3][5]

Optical Rotation

[0]20/D = 15 - 20° (c=1 in Acetone)[2]

Commercial Suppliers

The following table summarizes the commercial availability of (1S,2S)-cyclohexane-1,2-

dicarboxylic acid from various suppliers. Please note that pricing and availability are subject

to change and should be confirmed with the respective supplier.

. Product . Available .
Supplier Purity . Price (USD)
Number Quantities
Smolecule S1533582 In Stock - -
$105.56 (19),
Chem-Impex 02888 > 98% 19, 59
$388.18 (59)[2]
, o $165.95 -
Fisher Scientific AC465350010 98+% -
$644.34[3]
Thermo Fisher
o H52290.06 98+% 59 $365.00[6]
Scientific
CP Lab Safety - min 98% 100g -
Sunway Pharm
CB66261 - - -
Ltd
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Synthesis and Experimental Protocols

The synthesis of enantiomerically pure (1S,2S)-cyclohexane-1,2-dicarboxylic acid is often
achieved through the resolution of a racemic mixture of trans-1,2-cyclohexanedicarboxylic acid.

Protocol 1: Resolution of trans-1,2-
Cyclohexanedicarboxylic Acid

A common method for resolving the racemic mixture involves the use of a chiral resolving
agent, such as (S)-phenylethylamine, to form diastereomeric salts.[7] The differing solubilities
of these salts allow for their separation.

Methodology:

Dissolve the racemic trans-1,2-cyclohexanedicarboxylic acid in a suitable solvent.

» Add the chiral resolving agent, (S)-phenylethylamine. The molar ratio of the resolving agent
to the dicarboxylic acid can influence the efficiency of the resolution.[7]

e The less soluble diastereomeric salt will precipitate out of the solution. This salt will be
enriched in one of the enantiomers.

« |solate the precipitated salt by filtration.
o Treat the isolated salt with an acid to liberate the enantiomerically enriched dicarboxylic acid.

e The enantiomeric excess (e.e%) of the final product can be determined using chiral
chromatography or by measuring the optical rotation. A purity of 97% e.e. has been reported
using this method.[7]
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Racemic trans-1,2-cyclohexanedicarboxylic acid (S)-phenylethylamine
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Resolution of racemic trans-1,2-cyclohexanedicarboxylic acid.

Applications in Research and Development

(1S,2S)-Cyclohexane-1,2-dicarboxylic acid serves as a versatile chiral building block in
several areas of chemical research and development.

o Asymmetric Synthesis: Its defined stereochemistry makes it a valuable precursor for the
synthesis of other chiral molecules.[1]

o Pharmaceutical Research: It is used in the development of new drug candidates and as a
starting material for biologically active molecules.[1][2] For instance, it is a key intermediate
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in the synthesis of Lurasidone hydrochloride, an antipsychotic agent.[8]

o Materials Science: The rigid cyclohexane backbone can be incorporated into polymers and
other advanced materials to enhance their properties.[1][2]

Example Workflow: Synthesis of a Chiral Ligand

The dicarboxylic acid can be converted into a variety of derivatives, such as amides or esters,
which can function as chiral ligands in asymmetric catalysis.

Carboxylic Acid
—> Activation

(e.g., with SOCIL2) [—a
Amide Coupling [—@iie:INbIE e NETET!
_—V

Chiral Amine

(1S,2S)-cyclohexane-
1,2-dicarboxylic acid

Click to download full resolution via product page

Synthesis of a chiral diamide ligand.

Safety and Handling

(1S,2S)-Cyclohexane-1,2-dicarboxylic acid is classified with the GHS hazard statements
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
respiratory irritation).[6] Standard laboratory safety precautions, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat, should be followed when
handling this compound. Store in a cool, dry place.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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